Cas no 67534-80-9 (Methanone, (4-bromophenyl)(3-methyl-2-benzofuranyl)-)

• Product Name: Methanone, (4-bromophenyl)(3-methyl-2-benzofuranyl)-
• CAS No: 67534-80-9
• MF: C₁₆H₁₁BrO₂
• MW: 315.161343812943
• CID: 1717516
• PubChem ID: 21855512
• Update Time: 2025-04-21

Methanone, (4-bromophenyl)(3-methyl-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)(3-methyl-2-benzofuranyl)-
• DTXSID401218276
• AKOS005872642
• (4-bromophenyl)(3-methylbenzofuran-2-yl)methanone
• SCHEMBL7437950
• 67534-80-9

• Inchi： 1S/C16H11BrO2/c1-10-13-4-2-3-5-14(13)19-16(10)15(18)11-6-8-12(17)9-7-11/h2-9H,1H3
• InChI Key： MFZMPRRCXQKZCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(C)C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 313.99423
• Monoisotopic Mass: 313.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21